Cas no 1871046-55-7 (1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione)

• Product Name: 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione
• CAS No: 1871046-55-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5921452
• PubChem ID: 165955059
• Update Time: 2025-10-31

1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1871046-55-7
• EN300-1126314
• 1-cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione
• 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione

• Inchi： 1S/C10H16O3/c1-3-8(9(11)6-13-2)10(12)7-4-5-7/h7-8H,3-6H2,1-2H3
• InChI Key： UCMRWGUWVCGFRM-UHFFFAOYSA-N
• SMILES： O=C(C(C(COC)=O)CC)C1CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione

Professional Introduction to 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione (CAS No. 1871046-55-7)

1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound's molecular structure, characterized by a cyclopropyl group and a methoxy substituent, positions it as a promising candidate for further investigation in drug discovery and development. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthetic pathways, and recent applications in medicinal chemistry.

The chemical formula of 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione is C₉H₁₄O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of a 1,3-diketone moiety within the molecule contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets, while the ethyl and methoxy groups enhance its functional diversity.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione. Studies have demonstrated that this compound exhibits various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These findings have prompted researchers to investigate its mechanisms of action and explore its suitability for therapeutic applications.

The synthesis of 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales.

One of the most compelling aspects of 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Its structural features make it an ideal building block for designing novel drugs with enhanced efficacy and reduced side effects. Researchers are particularly interested in leveraging its unique properties to develop treatments for chronic diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have highlighted the potential of 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione in modulating enzymatic pathways relevant to disease progression. For instance, preliminary research suggests that this compound may inhibit key enzymes involved in inflammation and oxidative stress, thereby offering therapeutic benefits. These findings underscore the importance of continued investigation into its pharmacological profile.

The development of new drug candidates relies heavily on robust analytical techniques to characterize their chemical properties and assess their purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to analyze 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione. These methods provide critical data for understanding its molecular structure and evaluating its suitability for further development.

In conclusion, 1-Cyclopropyl-2-ethyl-4-methoxybutane-1,3-dione represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis presents challenges that require innovative approaches but offers opportunities for developing novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.